Cas no 879309-31-6 (Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate)

Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate is a specialized quinazoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a chloropyridine moiety, enhancing reactivity and binding affinity in target interactions. The 4-oxo-3,4-dihydroquinazoline core provides a stable scaffold for further functionalization, while the ester group at the 7-position offers versatility in synthetic modifications. This compound may serve as a key intermediate in the development of biologically active molecules, particularly in kinase inhibition or pesticidal applications. Its well-defined molecular architecture allows for precise structure-activity relationship studies. The presence of multiple reactive sites enables selective derivatization, making it a valuable building block for medicinal chemistry and crop protection research.

Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate structure

879309-31-6 structure

Product Name:Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate

CAS No:879309-31-6

MF:C₁₇H₁₂ClN₃O₅

MW:373.747282981873

CID:6468246

PubChem ID:135599213

Update Time:2025-05-24

Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate
- Z54775399
- 879309-31-6
- EN300-26602645
- methyl 2-[(6-chloropyridine-3-carbonyl)oxymethyl]-4-oxo-3H-quinazoline-7-carboxylate
- AKOS001291278
- Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate
- Inchi： 1S/C17H12ClN3O5/c1-25-16(23)9-2-4-11-12(6-9)20-14(21-15(11)22)8-26-17(24)10-3-5-13(18)19-7-10/h2-7H,8H2,1H3,(H,20,21,22)
- InChI Key： JKYKHFOCSLKMLX-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=N1)C(=O)OCC1=NC2C=C(C(=O)OC)C=CC=2C(N1)=O

Computed Properties

Exact Mass: 373.0465482g/mol
Monoisotopic Mass: 373.0465482g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 611
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 107Å²

Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26602645-0.05g	methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate	879309-31-6	95.0%	0.05g	$212.0	2025-03-20

Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An apparatus for determining small amounts of alchohol in sour milk and urine

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Additional information on Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate

Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate: A Comprehensive Overview

The compound with CAS No 879309-31-6, known as Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a quinazoline core, a methyl ester group, and a substituted pyridine moiety, all of which contribute to its unique chemical properties and bioactivity.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the 6-chloropyridine group in this compound introduces additional electronic and steric effects, which can enhance its binding affinity to specific molecular targets. This makes it a promising candidate for further exploration in oncology research. Furthermore, the methyl ester group at the 7-position of the quinazoline ring may play a role in modulating the compound's pharmacokinetic properties, such as absorption and stability.

One of the most intriguing aspects of this compound is its potential as an anticancer agent. Preclinical studies have demonstrated that certain quinazoline derivatives exhibit potent antiproliferative activity against various cancer cell lines. The incorporation of the chloropyridine carbonyloxy methyl group in this molecule may enhance its ability to inhibit key enzymes or signaling pathways involved in cancer progression. For instance, it has been hypothesized that this compound could target kinases or other regulatory proteins that are overexpressed in malignant cells.

In addition to its therapeutic potential, the synthesis of Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate represents a significant achievement in organic chemistry. The construction of such a complex molecule requires a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed advanced methodologies, such as microwave-assisted synthesis and catalytic cross-couplings, to optimize the synthesis process and improve yields.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational properties. For example, X-ray crystallography has revealed that the molecule adopts a planar conformation due to the rigidity imparted by the quinazoline ring system. This structural feature is likely to influence its interactions with biological targets.

Another area of interest lies in the pharmacokinetics and toxicity profile of this compound. Early studies suggest that it exhibits moderate solubility in aqueous media and demonstrates reasonable bioavailability when administered orally. However, further investigations are required to assess its long-term safety profile and potential for off-target effects. Regulatory agencies emphasize the importance of thorough preclinical testing to ensure that such compounds meet stringent safety standards before progressing to clinical trials.

Looking ahead, there is growing interest in exploring the combination therapy potential of Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate with other anticancer agents. By targeting multiple pathways simultaneously, this approach could enhance therapeutic efficacy while minimizing resistance mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of innovative treatment strategies based on this compound.

In conclusion, Methyl 2-[(6-chloropyridine-3-carbonyloxy)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for addressing unmet medical needs in oncology and related fields. As research continues to unfold, this compound has the potential to make a significant impact on drug development pipelines worldwide.